C21H28N4O8S
Overview
Description
The compound with the molecular formula C21H28N4O8S is a complex organic molecule . The IUPAC name of this compound is ethyl (4S)-6-[({3-[(4-acetamidobenzene)sulfonamido]propanoyl}oxy)methyl]-4-ethyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate .
Synthesis Analysis
The synthesis of complex organic molecules like C21H28N4O8S often involves multiple steps and various chemical reactions . The exact synthesis process would depend on the specific structure of the compound and the available starting materials. Advanced techniques such as retrosynthesis prediction with deep-learning frameworks are being used to expedite organic chemistry research .
Molecular Structure Analysis
The molecular structure of a compound like C21H28N4O8S can be determined using various techniques such as X-ray crystallography . The structure consists of various functional groups and bonds that determine its chemical properties and reactivity .
Chemical Reactions Analysis
The chemical reactions involving a compound like C21H28N4O8S can be predicted using machine learning models . These models can accurately predict a wide range of chemical reactions, providing valuable insights for chemical synthesis .
Physical And Chemical Properties Analysis
The physical and chemical properties of a compound like C21H28N4O8S can be determined using various experimental and computational methods . These properties include solubility, melting point, pKa values, and others .
Scientific Research Applications
Rational design and structure of Cyclo[18]carbon :
- Study : This paper discusses Cyclo[18]carbon, a carbon allotrope with potential applications in chemistry and materials science.
- Applications : It focuses on the chemical structure and challenges for future research.
- Authors : M. Rahman, T. Edvinsson (2020).
- Journal : Journal of Materials Chemistry.
- Details : Read more.
Sodium Iminoquinolates and Catalysis :
- Study : This research explores sodium 2-arylimino-8-quinolates and their catalytic behavior toward the ring-opening polymerization of rac-lactide.
- Applications : It highlights the synthesis, characterization, and catalytic activities in polymer sciences.
- Authors : Qiurui Zhang et al. (2016).
- Journal : Inorganic Chemistry Frontiers.
- Details : Read more.
Properties and Applications of C2N Frameworks :
- Study : This review paper offers an overview of C2N, a covalent framework composed of carbon and nitrogen, highlighting its preparation methods and applications.
- Applications : Emphasizes its use in gas sorption, supercapacitors, battery electrodes, and catalysis.
- Authors : Z. Tian et al. (2020).
- Journal : Advanced Science.
- Details : Read more.
C1 Catalysis and Chemical Conversion :
- Study : This review highlights developments in C1 catalysis for converting carbon-containing compounds into valuable chemicals and fuels.
- Applications : Focuses on insights into reaction mechanisms and efficient catalysts.
- Authors : J. Bao et al. (2019).
- Journal : ACS Catalysis.
- Details : Read more.
Mechanism of Action
Safety and Hazards
Future Directions
The future directions in the study of a compound like C21H28N4O8S could involve further investigation of its synthesis, structure, properties, and potential applications . Advances in techniques such as machine learning and high-throughput experimentation could also open up new possibilities for the study of this compound .
properties
IUPAC Name |
4-(4-ethylpiperazin-1-yl)-7-methyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidine;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24N4S.2C2H2O4/c1-3-20-6-8-21(9-7-20)16-15-13-5-4-12(2)10-14(13)22-17(15)19-11-18-16;2*3-1(4)2(5)6/h11-12H,3-10H2,1-2H3;2*(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LCFAVJNDSSNTPY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C2=C3C4=C(CC(CC4)C)SC3=NC=N2.C(=O)(C(=O)O)O.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H28N4O8S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Ethylpiperazin-1-yl)-7-methyl-5,6,7,8-tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine dioxalate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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